![molecular formula C12H9N3 B135153 1,10-Phenanthrolin-5-amine CAS No. 54258-41-2](/img/structure/B135153.png)
1,10-Phenanthrolin-5-amine
Overview
Description
1,10-Phenanthrolin-5-amine, also known as 1,10-phenanthroline, is an aromatic compound with a unique chemical structure. It is composed of two nitrogen atoms connected by a benzene ring. It is widely used in organic synthesis, as a catalyst in chemical reactions, and in a variety of scientific research applications. It is also used as a fluorescent dye and in the detection of metal ions.
Scientific Research Applications
Coordination Chemistry and Photophysical Properties
MLCT Excited States of Cuprous Bis-phenanthroline Coordination Compounds
Cuprous bis-phenanthroline compounds, including 1,10-Phenanthrolin-5-amine derivatives, exhibit metal-to-ligand charge transfer (MLCT) excited states. These states are pivotal for their emissive properties and applications in light-emitting devices and sensors. The substitution at the phenanthroline moiety can significantly influence the photophysical properties, such as the excited state lifetime and emission wavelength, of these coordination compounds (Scaltrito et al., 2000).
Metal Complexation and Stability
Equilibrium Data for Metal Complexes
The stability constants of metal complexes formed with this compound and its derivatives are critical for understanding their coordination chemistry. These data are essential for applications in metal recovery, catalysis, and the design of metallopharmaceuticals. The compilation of acidity and stability constants provides insights into the versatility of phenanthroline ligands in forming stable complexes with various metals (Mcbryde, 1978).
Extraction and Recovery of Metals
Chelating Extractants for Metals
Phenanthroline derivatives, including this compound, are highlighted for their efficiency in metal extraction and recovery processes. These ligands are particularly effective in the selective recovery of metals from industrial wastewater and spent materials due to their strong chelating properties. Their application in the extraction of heavy metals, lanthanides, and noble metals from various matrices underscores their importance in environmental and resource recovery technologies (Yudaev & Chistyakov, 2022).
Anticancer Research
Lanthanide Complexes as Anticancer Agents
The development of lanthanide complexes with phenanthroline ligands, including this compound derivatives, is a rapidly growing area in medicinal chemistry. These complexes exhibit a broad spectrum of antitumor activity and are being investigated as potential anticancer agents. The review of recent advances in this field highlights the potential of these complexes in cancer therapy, particularly due to their unique photophysical and biological properties (Chundawat et al., 2021).
Mechanism of Action
- Primary Targets : 1,10-Phenanthrolin-5-amine (also known as 5-amino-1,10-phenanthroline) is a compound with diverse activities. One of its primary targets is Mycobacterium tuberculosis , a bacterium responsible for tuberculosis (TB) infections .
Target of Action
Mode of Action
Safety and Hazards
1,10-Phenanthrolin-5-amine is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It has been classified as Acute Tox. 4 Oral, Eye Dam. 1, and Skin Sens. 1 . Personal protective equipment such as dust masks, eyeshields, and gloves are recommended when handling this compound .
Biochemical Analysis
Biochemical Properties
1,10-Phenanthrolin-5-amine interacts with various enzymes, proteins, and other biomolecules. It is activated in an F420-dependent manner, resulting in the formation of 1,10-phenanthroline and this compound as major metabolites in bacteria . The nature of these interactions is crucial for the compound’s role in biochemical reactions.
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. For instance, it has been found to kill naturally resistant intracellular bacteria by inducing autophagy in macrophages . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The mechanism of action of this compound involves its effects at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound is activated in an F420-dependent manner, leading to the formation of its major metabolites .
Temporal Effects in Laboratory Settings
Over time in laboratory settings, the effects of this compound change. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is crucial .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. For example, oral daily dosing with this compound significantly reduces the amyloid plaque burden in transgenic mice that model Alzheimer’s disease .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors, and it may also have effects on metabolic flux or metabolite levels .
properties
IUPAC Name |
1,10-phenanthrolin-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3/c13-10-7-8-3-1-5-14-11(8)12-9(10)4-2-6-15-12/h1-7H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKPSSMOJHLISJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=C3C=CC=NC3=C2N=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90345775 | |
Record name | 1,10-Phenanthrolin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90345775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54258-41-2 | |
Record name | 1,10-Phenanthrolin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90345775 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1,10)Phenanthrolin-5-ylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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